N-(6-methyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide
• InChI: InChI=1S/C22H18N2OS/c1-15-12-13-18-19(14-15)26-22(23-18)24-21(25)20(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-14,20H,1H3,(H,23,24,25)
• InChI Key: KTAUAHWYYLDYPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H18N2OS
• Molecular Weight: 358.5 g/mol

Description

N-(6-methyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the family of benzothiazole derivatives, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(6-methyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide is not yet fully understood. However, studies have suggested that this compound exerts its biological activity through the inhibition of certain enzymes and proteins involved in various cellular processes.
Biochemical and Physiological Effects:
N-(6-methyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide has been found to exhibit various biochemical and physiological effects. In vitro studies have reported its ability to induce apoptosis in cancer cells, inhibit the activity of certain enzymes, and modulate the expression of genes involved in various cellular processes. In vivo studies have also shown its potential to reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(6-methyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide in lab experiments is its high potency and selectivity towards certain enzymes and proteins. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can affect its bioavailability and limit its applications in certain experiments.

Future Directions

There are several future directions for the research on N-(6-methyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide. One of the areas of interest is the development of more efficient synthesis methods that can improve the yield and purity of this compound. Another area of interest is the investigation of its potential applications in other fields, such as environmental science and nanotechnology. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of N-(6-methyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide can be achieved through different methods, including conventional heating, microwave irradiation, and solvent-free grinding. Among these methods, the solvent-free grinding method has been found to be the most efficient and environmentally friendly.

Scientific Research Applications

N-(6-methyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, this compound has shown promising results as an anticancer agent, with studies reporting its ability to inhibit the growth of cancer cells. In material science, N-(6-methyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide has been used as a fluorescent probe for the detection of metal ions. In analytical chemistry, this compound has been used as a reagent for the determination of nitrite ions in water samples.